N-(4-bromobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfonylacetamide
• InChI: InChI=1S/C16H13BrN2O4S2/c1-23-10-5-7-11(8-6-10)25(21,22)9-14(20)18-16-19-15-12(17)3-2-4-13(15)24-16/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: XUUAYBFRWYULGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(S2)C=CC=C3Br
• Molecular Formula: C16H13BrN2O4S2
• Molecular Weight: 441.3 g/mol

Description

N-(4-bromobenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as BBTA, and it has been studied extensively for its unique properties and potential therapeutic benefits.

Scientific Research Applications

• Enzyme Inhibitory Potential : A study by Abbasi et al. (2019) explored the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties. These compounds showed significant inhibitory activity against yeast α-glucosidase and acetylcholinesterase, indicating potential applications in treating related diseases (Abbasi et al., 2019).

• Anticonvulsant Agents : Farag et al. (2012) synthesized derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, demonstrating significant anticonvulsive effects. These findings highlight the potential of such compounds in developing new anticonvulsant drugs (Farag et al., 2012).

• Photodynamic Therapy for Cancer Treatment : A study by Pişkin et al. (2020) focused on the synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibited properties useful for photodynamic therapy, a type of cancer treatment (Pişkin et al., 2020).

• Anticancer and Antiviral Activities : Havrylyuk et al. (2013) synthesized pyrazoline-substituted 4-thiazolidinones and evaluated their in vitro anticancer and antiviral activities. Some compounds showed selective inhibition of leukemia cell lines and high activity against certain virus strains (Havrylyuk et al., 2013).

• Antimicrobial Activity : Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety for antimicrobial applications. These compounds were effective against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Darwish et al., 2014).

• Antioxidant and Anti-Inflammatory Properties : Koppireddi et al. (2013) synthesized novel acetamide derivatives and evaluated their antioxidant and anti-inflammatory activities. Some compounds exhibited both antioxidant and anti-inflammatory activities, suggesting their potential therapeutic applications (Koppireddi et al., 2013).